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Compound of Interest

Compound Name: 1-Dodecanol-d25

Cat. No.: B108426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of 1-
Dodecanol-d25, a deuterated form of the long-chain fatty alcohol, 1-Dodecanol.

Understanding these fundamental physicochemical properties is critical for the effective use of

this compound in various research and development applications, including its use as an

internal standard in analytical methods and as a tracer in metabolic studies. This document

outlines key solubility data, stability profiles, and detailed experimental protocols for their

determination.

Core Concepts: Solubility and Stability
The solubility of a compound is defined as the maximum concentration that can be dissolved in

a specific solvent at a given temperature to form a saturated solution. For 1-Dodecanol-d25,

its long, nonpolar deuterated alkyl chain and its polar hydroxyl group dictate its solubility,

adhering to the principle of "like dissolves like." Consequently, it is readily soluble in organic

solvents and insoluble in water.

Stability refers to the ability of a substance to resist chemical change or degradation over time

under the influence of various environmental factors such as temperature, light, and humidity.

Ensuring the stability of 1-Dodecanol-d25 is paramount for the accuracy and reproducibility of

experimental results.
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Solubility Profile of 1-Dodecanol-d25
While specific quantitative solubility data for 1-Dodecanol-d25 is not extensively published, its

solubility characteristics can be inferred from its non-deuterated counterpart, 1-Dodecanol, due

to their similar physicochemical properties. The following tables summarize the available

qualitative and quantitative solubility data.

Table 1: Qualitative Solubility of 1-Dodecanol

Solvent Solubility

Water Insoluble[1][2][3][4][5]

Ethanol Soluble[1][4][6]

Diethyl Ether Soluble[1][4][6]

Acetone Soluble[3]

Chloroform Soluble[3]

Methanol Soluble[3]

Benzene Slightly Soluble[7]

Propylene Glycol Soluble[7]

Glycerin Insoluble[7]

Table 2: Quantitative Solubility of 1-Dodecanol-d25 and 1-Dodecanol
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Compound Solvent Temperature (°C) Solubility

1-Dodecanol-d25
Dimethyl Sulfoxide

(DMSO)
Not Specified ≥ 100 mg/mL

1-Dodecanol-d25

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

Not Specified ≥ 2.5 mg/mL

1-Dodecanol-d25

10% DMSO, 90%

(20% SBE-β-CD in

saline)

Not Specified ≥ 2.5 mg/mL

1-Dodecanol-d25
10% DMSO, 90%

Corn Oil
Not Specified ≥ 2.5 mg/mL

1-Dodecanol Water 23
1 g/L (Slightly Soluble)

[8][9]

1-Dodecanol Water 25 0.004 g/L[10]

Stability Profile of 1-Dodecanol-d25
The stability of 1-Dodecanol-d25 is crucial for its storage and handling. As a long-chain

alcohol, it is generally stable under standard conditions but can be susceptible to oxidation over

long periods or at elevated temperatures. It is also a combustible solid and should be kept

away from strong oxidizing agents.[11]

Table 3: Stability of 1-Dodecanol-d25 Stock Solutions

Storage Condition Duration Recommendations

-80°C 6 months
Sealed, protected from

moisture and light.

-20°C 1 month
Sealed, protected from

moisture and light.

General Storage Recommendations for Solid 1-Dodecanol-d25:
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Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.[11]

Store below +30°C.[2][12][13]

Protect from light.

Experimental Protocols
The following sections provide detailed methodologies for determining the solubility and

stability of 1-Dodecanol-d25.

Protocol for Determining Qualitative and Quantitative
Solubility
This protocol is adapted from standard laboratory procedures for determining the solubility of

organic compounds.

Objective: To determine the solubility of 1-Dodecanol-d25 in various solvents.

Materials:

1-Dodecanol-d25

A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl

acetate, dimethyl sulfoxide, hexane)

Vortex mixer

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://wap.guidechem.com/encyclopedia/1-dodecanol-dic2353.html
https://www.chembk.com/en/chem/1-Dodecanol
https://www.merckmillipore.com/FR/en/product/1-Dodecanol,MDA_CHEM-803462
https://metabolites.alfa-chemistry.com/product/dodecanol-cas-112-53-8-587075.html
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Part A: Qualitative Solubility Determination

Add approximately 10 mg of 1-Dodecanol-d25 to a series of labeled vials.

To each vial, add 1 mL of a different solvent.

Vortex each vial vigorously for 1-2 minutes.

Visually inspect for the complete dissolution of the solid.

If the solid dissolves completely, the compound is considered "soluble." If any solid remains,

it is "insoluble" or "sparingly soluble."

Part B: Quantitative Solubility Determination (Equilibrium Shake-Flask Method)

Prepare saturated solutions by adding an excess amount of 1-Dodecanol-d25 to each

solvent in separate sealed flasks.

Place the flasks in a thermostatically controlled shaker or water bath set to a constant

temperature (e.g., 25°C).

Agitate the flasks for a sufficient time to reach equilibrium (e.g., 24-48 hours). A preliminary

study can determine the time to reach equilibrium.

After equilibration, allow the flasks to stand undisturbed for at least 24 hours at the same

temperature to allow undissolved material to settle.

Carefully withdraw a known volume of the supernatant from each flask.

Centrifuge the withdrawn samples to remove any suspended microparticles.

Dilute the clear supernatant with a suitable solvent to a concentration within the calibration

range of the analytical method.

Quantify the concentration of 1-Dodecanol-d25 in the diluted samples using a validated

HPLC or GC method.
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Calculate the solubility in mg/mL or g/100 mL.

Protocol for Stability Testing
This protocol is based on the principles outlined in the ICH Q1A(R2) guidelines for stability

testing of new drug substances.

Objective: To evaluate the stability of 1-Dodecanol-d25 under various environmental

conditions.

Materials:

1-Dodecanol-d25 (solid form)

Climate-controlled stability chambers

Photostability chamber

Appropriate containers (e.g., amber glass vials with inert caps)

Analytical instrumentation for purity and degradation product analysis (e.g., HPLC, GC-MS)

Procedure:

1. Stress Testing (Forced Degradation):

Acid/Base Hydrolysis: Expose 1-Dodecanol-d25 to acidic (e.g., 0.1 M HCl) and basic (e.g.,

0.1 M NaOH) conditions at an elevated temperature (e.g., 60°C) for a defined period.

Oxidation: Treat 1-Dodecanol-d25 with an oxidizing agent (e.g., 3% H₂O₂) at room

temperature.

Thermal Degradation: Expose the solid compound to high temperatures (e.g., 80°C, 100°C)

and in solution.

Photostability: Expose the compound to light providing an overall illumination of not less than

1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt

hours/square meter. A dark control sample should be stored under the same conditions.
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2. Long-Term and Accelerated Stability Studies:

Place accurately weighed samples of 1-Dodecanol-d25 into the appropriate containers.

Store the samples in stability chambers under the conditions specified in Table 4.

At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-term; 0, 3, 6 months

for accelerated), withdraw samples for analysis.

Analyze the samples for appearance, assay (purity), and the presence of degradation

products.

Table 4: Recommended Storage Conditions for Stability Studies

Study Type Storage Condition

Long-Term 25°C ± 2°C / 60% RH ± 5% RH

Intermediate 30°C ± 2°C / 65% RH ± 5% RH

Accelerated 40°C ± 2°C / 75% RH ± 5% RH

Visualizations
The following diagrams illustrate the workflows for the experimental protocols described above.
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Qualitative Solubility Quantitative Solubility (Shake-Flask)
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Stress Testing (Forced Degradation) Formal Stability Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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